Cas no 2172517-58-5 (1-(4-chloro-3-methylphenyl)methyl-1H-pyrazol-4-ol)

• Product Name: 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazol-4-ol
• CAS No: 2172517-58-5
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 6000504
• PubChem ID: 155798195
• Update Time: 2025-05-22

1-(4-chloro-3-methylphenyl)methyl-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Chloro-3-methylphenyl)methyl]-1H-pyrazol-4-ol
• 1H-Pyrazol-4-ol, 1-[(4-chloro-3-methylphenyl)methyl]-
• 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazol-4-ol
• EN300-1282900
• 2172517-58-5
• A1-34783

• Inchi： 1S/C11H11ClN2O/c1-8-4-9(2-3-11(8)12)6-14-7-10(15)5-13-14/h2-5,7,15H,6H2,1H3
• InChI Key： MPLWKCRJVHXKIY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C(C)=C2)C=C(O)C=N1

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 398.0±37.0 °C(Predicted)
• pka: 9.02±0.14(Predicted)

Additional information on 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazol-4-ol

Compound CAS No. 2172517-58-5: 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazol-4-ol

The compound CAS No. 2172517-58-5, also known as 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazol-4-ol, is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry and material science. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule features a pyrazole ring, a chloro-substituted aromatic ring, and a hydroxyl group, making it a promising candidate for various applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The pyrazole ring is known for its ability to act as a scaffold for various functional groups, enabling the creation of bioactive molecules with tailored properties. In the case of CAS No. 2172517-58-5, the presence of a chloro substituent on the aromatic ring introduces electron-withdrawing effects, which can enhance the compound's reactivity and selectivity in biological systems.

The synthesis of 1-(4-chloro-3-methylphenyl)methyl-1H-pyrazol-4-ol involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled the efficient formation of the pyrazole ring under mild conditions, reducing the overall cost and environmental impact of the synthesis process.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex molecules. The hydroxyl group on the pyrazole ring can serve as a reactive site for further functionalization, allowing chemists to introduce additional substituents that may enhance the compound's bioavailability or target specificity. For example, recent studies have demonstrated that attaching polyethylene glycol (PEG) chains to pyrazole derivatives can significantly improve their solubility and stability in aqueous environments.

In terms of biological activity, CAS No. 2172517-58-5 has shown promising results in preliminary assays targeting enzymes involved in inflammatory pathways. The chloro substituent plays a critical role in modulating the compound's interaction with these enzymes, potentially leading to novel anti-inflammatory therapies. Furthermore, computational modeling studies have provided insights into the compound's binding affinity and selectivity profiles, paving the way for rational drug design.

The development of this compound also aligns with current trends in green chemistry, emphasizing sustainability and eco-friendly practices. By utilizing renewable feedstocks and minimizing waste generation during synthesis, researchers are working towards making CAS No. 2172517-58-5 more accessible for large-scale applications while maintaining high standards of environmental responsibility.

In conclusion, CAS No. 2172517-58-5 represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in future research and development efforts.